Cas no 2142833-19-8 (5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one
• CAS No: 2142833-19-8
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5990230
• PubChem ID: 165713503
• Update Time: 2025-10-28

5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one
• EN300-1780897
• 2142833-19-8

• Inchi： 1S/C11H11NO3/c13-11-12-6-9(15-11)8-3-1-2-7-4-5-14-10(7)8/h1-3,9H,4-6H2,(H,12,13)
• InChI Key： UQQZEYBRKXGYAP-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)C1CNC(=O)O1

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Additional information on 5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one

5-(2,3-Dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one (CAS 2142833-19-8): A Comprehensive Overview

The chemical compound 5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one (CAS 2142833-19-8) represents an important heterocyclic structure in modern pharmaceutical and materials chemistry. This benzofuran-oxazolidinone hybrid molecule has garnered significant attention from researchers due to its unique structural features and potential applications in drug discovery programs.

Structurally, this compound combines two privileged pharmacophores: the 2,3-dihydrobenzofuran moiety and the 1,3-oxazolidin-2-one ring system. The dihydrobenzofuran scaffold is widely recognized in medicinal chemistry for its bioisosteric properties with indoles and benzothiophenes, while the oxazolidinone core is known for its diverse biological activities. This molecular fusion creates opportunities for novel interactions with biological targets.

Recent studies have explored the synthetic accessibility of 5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one through various routes, including palladium-catalyzed coupling reactions and multi-component syntheses. The compound's structure-activity relationships are currently under investigation in several academic and industrial laboratories, particularly focusing on its potential as a building block for CNS-active compounds.

In material science applications, the benzofuran-oxazolidinone derivative shows promise as a precursor for advanced organic semiconductors. Its rigid, planar structure and electron-rich characteristics make it suitable for developing novel optoelectronic materials. Researchers are particularly interested in its potential applications in OLED technology and organic photovoltaic cells.

The pharmaceutical industry has shown growing interest in CAS 2142833-19-8 due to its structural similarity to known bioactive molecules. Current research directions include exploring its potential as: a modulator of neurotransmitter systems, a scaffold for antimicrobial agents, and a template for developing novel kinase inhibitors. The compound's drug-like properties are being optimized through systematic medicinal chemistry approaches.

From a synthetic chemistry perspective, the 5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one structure presents interesting challenges and opportunities. Recent publications have highlighted innovative methods for its functionalization at various positions, enabling the creation of diverse analogs for biological evaluation. The compound's stability under physiological conditions is currently being assessed in preclinical studies.

Analytical characterization of 2142833-19-8 typically involves advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The development of robust analytical methods for this compound has been a focus of recent method development papers.

In the context of green chemistry, researchers are investigating environmentally friendly synthetic routes to 5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one. Recent advances include catalytic methods that reduce waste generation and energy consumption. These developments align with current industry trends toward sustainable chemical production.

The commercial availability of CAS 2142833-19-8 has increased in recent years, reflecting growing demand from the research community. Suppliers typically offer the compound in milligram to kilogram quantities, with purity specifications tailored to different research needs. Proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain compound stability.

Future research directions for this benzofuran-oxazolidinone hybrid include exploration of its: potential in combination therapies, application in prodrug design, and utility in chemical biology probes. The compound's versatility makes it a valuable tool for interdisciplinary research spanning chemistry, biology, and materials science.

Safety assessments of 5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one indicate that standard laboratory precautions are sufficient for handling. Material Safety Data Sheets recommend using personal protective equipment and working in well-ventilated areas, as with most organic compounds of this nature.

Patent literature reveals growing intellectual property activity surrounding 2142833-19-8 and its analogs, particularly in pharmaceutical applications. Several patent families claim novel derivatives and their therapeutic uses, indicating the compound's potential commercial significance.

For researchers interested in working with CAS 2142833-19-8, current challenges include: optimizing synthetic yields, developing selective functionalization methods, and understanding the compound's metabolic fate in biological systems. These areas represent active frontiers in the compound's research landscape.

The global market for benzofuran-containing compounds like 5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one is projected to grow significantly in the coming decade, driven by pharmaceutical and materials science applications. Market analysts highlight increasing R&D investments in this chemical space.

In conclusion, 5-(2,3-dihydro-1-benzofuran-7-yl)-1,3-oxazolidin-2-one (CAS 2142833-19-8) represents a versatile and promising chemical entity with broad potential across multiple scientific disciplines. Its unique structural features continue to inspire innovative research across academia and industry.